molecular formula C6H8FN3O2 B13306704 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid

Cat. No.: B13306704
M. Wt: 173.15 g/mol
InChI Key: CRKHKVNLALQOHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid is a fluorinated heterocyclic carboxylic acid characterized by a 1,2,4-triazole core substituted with an ethyl group at the N1 position and a fluoroacetic acid moiety at the C5 position. The compound’s structure combines the metabolic stability of the 1,2,4-triazole ring with the electronic effects of fluorine, which may enhance acidity, bioavailability, and binding interactions in biological systems.

Properties

Molecular Formula

C6H8FN3O2

Molecular Weight

173.15 g/mol

IUPAC Name

2-(2-ethyl-1,2,4-triazol-3-yl)-2-fluoroacetic acid

InChI

InChI=1S/C6H8FN3O2/c1-2-10-5(8-3-9-10)4(7)6(11)12/h3-4H,2H2,1H3,(H,11,12)

InChI Key

CRKHKVNLALQOHO-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=NC=N1)C(C(=O)O)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid typically involves the following steps:

Industrial Production Methods

Industrial production of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography .

Mechanism of Action

Comparison with Similar Compounds

Table 1: Key Structural and Functional Analogues

Compound Name Core Heterocycle Substituents Molecular Formula Notable Features References
2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid 1,2,4-Triazole N1: Ethyl; C5: 2-fluoroacetic acid C₇H₉FN₃O₂ Fluorine enhances acidity; ethyl group improves lipophilicity N/A
2-(3-Phenyl-1H-1,2,4-triazol-5-yl)acetic acid 1,2,4-Triazole C3: Phenyl; C5: acetic acid C₁₀H₉N₃O₂ Phenyl group increases aromaticity and π-stacking potential
[5-(4-Fluorophenyl)-2H-Tetrazol-2-yl]acetic acid Tetrazole C5: 4-fluorophenyl; C2: acetic acid C₉H₇FN₄O₂ Tetrazole core offers higher nitrogen content; fluorophenyl enhances electronic effects
2-(1-Ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)acetic acid Pyrazole N1: Ethyl; C3: Methyl; C4: acetic acid; C5: fluorine C₈H₁₁FN₂O₂ Pyrazole ring differs in nitrogen positioning; methyl and fluorine substituents influence steric and electronic properties
Ethyl 2-[4-(2-fluorophenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate 1,2,4-Triazole C4: 2-fluorophenyl; N1: ethyl acetate C₁₃H₁₄FN₃O₃ Fluorophenyl and ester groups modify solubility and hydrolysis kinetics

Key Comparative Insights

Heterocyclic Core Variations

  • 1,2,4-Triazole vs.
  • Triazole vs. Pyrazole : The pyrazole derivative (2-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)acetic acid) lacks the third nitrogen in the triazole ring, altering electronic distribution and reactivity .

Substituent Effects

  • Fluorine Position : Fluorination at the acetic acid chain (target compound) increases acidity (pKa ~2.5–3.0 estimated) compared to fluorinated aryl groups (e.g., in ’s compound, where fluorine on the phenyl ring primarily affects aromatic electron withdrawal) .
  • Ethyl vs. Phenyl Groups : The ethyl substituent in the target compound likely enhances lipophilicity (logP ~1.2–1.5 predicted) relative to the phenyl group in 2-(3-phenyl-1H-1,2,4-triazol-5-yl)acetic acid, which may favor membrane permeability .

Functional Group Modifications

  • Carboxylic Acid vs.

Biological Activity

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anti-inflammatory, antimicrobial, and anticancer properties, supported by relevant data and case studies.

Chemical Structure and Properties

The compound's molecular formula is C7H8FN4O2C_7H_8FN_4O_2, with a molecular weight of 186.16 g/mol. The structure features a triazole ring that is known for its diverse biological properties.

Anti-inflammatory Activity

Recent studies have shown that derivatives of 1,2,4-triazoles exhibit significant anti-inflammatory effects. For instance, in a study evaluating various triazole derivatives, compounds similar to 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid demonstrated a marked reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6 in peripheral blood mononuclear cells (PBMCs) stimulated by lipopolysaccharides (LPS) .

Table 1: Cytokine Inhibition by Triazole Derivatives

CompoundTNF-α Inhibition (%)IL-6 Inhibition (%)
3a6055
3c5850
3e4440

These results indicate that compounds like 3a and 3c possess strong anti-inflammatory properties, potentially making them candidates for treating inflammatory diseases.

Antimicrobial Activity

The antimicrobial potential of triazole derivatives has been extensively studied. Compounds structurally related to 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid were evaluated against various bacterial strains. In vitro tests revealed that these compounds exhibited antibacterial activity against both Gram-positive and Gram-negative bacteria .

Table 2: Antibacterial Activity of Triazole Derivatives

CompoundBacterial StrainZone of Inhibition (mm)
3aE. coli15
3cStaphylococcus aureus18
3ePseudomonas aeruginosa12

These findings suggest that the presence of the triazole moiety enhances the antimicrobial efficacy of these compounds.

Anticancer Activity

The anticancer properties of triazole derivatives have also garnered attention. Studies have indicated that certain triazoles can inhibit the proliferation of cancer cell lines. For example, compounds similar to our target compound were tested against colon carcinoma HCT-116 cells and exhibited IC50 values ranging from 6.2μM6.2\mu M to 43.4μM43.4\mu M .

Table 3: Anticancer Activity Against HCT-116 Cells

CompoundIC50 Value (µM)
47e43.4
47f27.3

These results highlight the potential for triazole derivatives in cancer therapy.

Case Studies

In a notable case study, researchers synthesized several new triazole derivatives and assessed their biological activities. Among these, compounds with specific substitutions on the triazole ring showed enhanced activity against Mycobacterium tuberculosis compared to standard treatments . This suggests that modifications to the triazole structure can significantly influence biological activity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.